Cas no 128915-82-2 (Biotinyl Cystamine)

• Product Name: Biotinyl Cystamine
• CAS No: 128915-82-2
• MF: C₁₄H₂₆N₄O₂S₃
• MW: 378.576838970184
• CID: 824645
• PubChem ID: 46783600
• Update Time: 2024-11-02

Biotinyl Cystamine Chemical and Physical Properties

Names and Identifiers

• Biotinyl Cystamine
• Biotinyl Cystamine Hydrochloride
• N-[2-(2-aminoethyldisulfanyl)ethyl]-5-[(4S)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanamide
• 128915-82-2
• J-005635
• DTXSID40676243
• N-{2-[(2-Aminoethyl)disulfanyl]ethyl}-5-[(4S)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamide

• Inchi： 1S/C14H26N4O2S3/c15-5-7-22-23-8-6-16-12(19)4-2-1-3-11-13-10(9-21-11)17-14(20)18-13/h10-11,13H,1-9,15H2,(H,16,19)(H2,17,18,20)/t10?,11-,13?/m0/s1
• InChI Key： MFDWNMKIWHKJOW-AKJDGMEZSA-N
• SMILES： S1CC2C([C@@H]1CCCCC(NCCSSCCN)=O)NC(N2)=O

Computed Properties

• Exact Mass: 378.12200
• Monoisotopic Mass: 378.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 172A^2
• XLogP3: -0.2

Experimental Properties

• Density: 1.255
• Boiling Point: 706.764°C at 760 mmHg
• Flash Point: 381.237°C
• Refractive Index: 1.584
• PSA: 179.13000
• LogP: 2.67790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives